Cas no 1351598-35-0 (9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1351598-35-0
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 6288695
• PubChem ID: 71785116
• Update Time: 2025-05-22

9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• 1351598-35-0
• 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl(quinoxalin-2-yl)methanone
• F6118-0090
• AKOS024532527
• 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• quinoxalin-2-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone

• Inchi： 1S/C17H19N3O3/c21-16(15-12-18-13-4-1-2-5-14(13)19-15)20-8-6-17(7-9-20)22-10-3-11-23-17/h1-2,4-5,12H,3,6-11H2
• InChI Key： QQWXCMVMRQZYKT-UHFFFAOYSA-N
• SMILES： O1CCCOC21CCN(C(C1C=NC3C=CC=CC=3N=1)=O)CC2

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane

Comprehensive Overview of 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1351598-35-0)

The compound 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1351598-35-0) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its spirocyclic framework and quinoxaline moiety make it a versatile building block for various applications, ranging from pharmaceuticals to advanced materials. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane has surged due to their role in drug discovery. The quinoxaline group, in particular, is known for its pharmacophoric properties, often found in molecules with antimicrobial, antiviral, and anticancer activities. This compound's spirocyclic structure further enhances its stability and bioavailability, making it a promising candidate for further development.

From a synthetic perspective, the preparation of CAS No. 1351598-35-0 involves sophisticated organic synthesis techniques, including multi-step reactions and purification processes. Its molecular complexity requires precise control over reaction conditions to achieve high yields and purity. This has led to innovations in catalysis and green chemistry, as researchers seek more sustainable methods to produce such compounds.

The material science applications of 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane are equally compelling. Its rigid spirocyclic core and electron-rich quinoxaline unit make it suitable for designing organic semiconductors and luminescent materials. These properties are highly sought after in the development of OLEDs (Organic Light-Emitting Diodes) and sensors, aligning with the growing trend toward smart materials and flexible electronics.

Another area of interest is the compound's potential in neuroscience research. The azaspiro moiety is a common feature in molecules that modulate neurotransmitter receptors, suggesting possible applications in neurological disorders. While still in the early stages of investigation, this aspect has sparked curiosity among researchers exploring central nervous system (CNS) therapeutics.

In the context of intellectual property, CAS No. 1351598-35-0 has been the subject of several patents, highlighting its commercial value. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of academic and industrial researchers. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug discovery pipelines.

Environmental and regulatory considerations also play a role in the compound's utilization. As with any synthetic molecule, ensuring safe handling and eco-friendly disposal is paramount. Advances in analytical chemistry have enabled precise monitoring of its stability and degradation, addressing concerns related to persistence and bioaccumulation.

Looking ahead, the future of 9-(quinoxaline-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane appears bright. Its multifaceted applications and structural elegance position it as a key player in both pharmaceutical innovation and advanced material design. As research continues to uncover new possibilities, this compound is poised to make significant contributions to science and technology.